Cas no 39998-64-6 (4-Hydroxymelatonin)

4-Hydroxymelatonin Properties

Names and Identifiers

• 4-Hydroxymelatonin
• SCHEMBL5440848
• N-(2-(4-Hydroxy-5-methoxy-1H-indol-3-yl)ethyl)acetamide
• SCHEMBL5440846
• N-[2-(4-hydroxy-5-methoxy-1H-indol-3-yl)ethyl]acetamide
• 39998-64-6
• +Expand

• InChIKey： DVJGMCLSLFPIQR-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16N2O3/c1-8(16)14-6-5-9-7-15-10-3-4-11(18-2)13(17)12(9)10/h3-4,7,15,17H,5-6H2,1-2H3,(H,14,16)
• SMILES： COc1ccc2[nH]cc(CCNC(C)=O)c2c1O

Computed Properties

• Exact Mass: 248.11609238g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 248.11609238g/mol
• Heavy Atom Count: 18
• Complexity: 298
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 74.4Ų